Cas no 223685-29-8 (N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine)

• Product Name: N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine
• CAS No: 223685-29-8
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• MDL: MFCD24599082
• CID: 4642143
• PubChem ID: 10487244
• Update Time: 2025-07-02

N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine, N-methyl-4-(trifluoromethyl)-
• N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine

• MDL： MFCD24599082
• Inchi： 1S/C5H5F3N2O/c1-9-4-10-3(2-11-4)5(6,7)8/h2H,1H3,(H,9,10)
• InChI Key： KLQHVVFXIKZBSL-UHFFFAOYSA-N
• SMILES： O1C=C(C(F)(F)F)N=C1NC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine

Comprehensive Overview of N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine (CAS No. 223685-29-8)

N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine (CAS No. 223685-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an oxazole ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic amine functionality can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine has surged, driven by their ability to improve the pharmacokinetic profiles of therapeutic agents. The trifluoromethyl group is known for its lipophilicity and electron-withdrawing effects, which can significantly alter the biological activity of molecules. This compound is often explored in the context of small-molecule inhibitors and catalysts, aligning with current trends in precision medicine and sustainable chemistry.

One of the most frequently asked questions about CAS No. 223685-29-8 revolves around its synthetic routes and scalability. Industrial chemists are keen on optimizing its production to meet the growing needs of high-value chemical manufacturing. Additionally, its stability under various conditions and compatibility with other reagents are critical factors for researchers working on structure-activity relationship (SAR) studies. The compound's versatility also makes it a candidate for crop protection chemicals, where its mode of action could address emerging agricultural challenges.

From an environmental perspective, the biodegradability and ecotoxicological profile of N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine are under scrutiny. Regulatory bodies and sustainability advocates emphasize the importance of green chemistry principles in its synthesis and application. Innovations such as flow chemistry and catalytic hydrogenation are being explored to minimize waste and energy consumption during its production. These advancements align with global efforts to reduce the carbon footprint of chemical industries.

In the realm of material science, this compound has shown promise as a building block for functional polymers and advanced coatings. Its ability to impart thermal and chemical resistance makes it attractive for high-performance applications. Furthermore, the integration of machine learning in molecular design has accelerated the discovery of derivatives with tailored properties, opening new avenues for innovation.

To summarize, N-methyl-4-(trifluoromethyl)-1,3-oxazol-2-amine (CAS No. 223685-29-8) is a multifaceted compound with broad applicability across industries. Its relevance in drug development, agricultural science, and sustainable materials underscores its importance in modern chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.